Cas no 934601-11-3 (1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-propyl-)

• Product Name: 1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-propyl-
• CAS No: 934601-11-3
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5946868
• Update Time: 2025-05-26

1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-propyl-

• Inchi： 1S/C11H14N2O/c1-2-5-13-7-8-6-9(12)3-4-10(8)11(13)14/h3-4,6H,2,5,7,12H2,1H3
• InChI Key： LADRBNSQMHZFAB-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(N)C=C2)CN1CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-propyl-

Professional Introduction to 1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-propyl- (CAS No. 934601-11-3)

The compound 1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-propyl- (CAS No. 934601-11-3) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular structure of this compound includes a fused isoindole ring system with an amino substituent at the 5-position and a propyl group at the 2-position, which contributes to its distinct chemical properties and biological activities.

Recent studies have highlighted the importance of 1H-Isoindol-1-one derivatives in the design of novel bioactive molecules. The presence of the amino group at the 5-position of the isoindole core enhances the compound's ability to interact with biological targets, making it a valuable scaffold for medicinal chemists. Specifically, the 5-amino-2,3-dihydro-2-propyl substitution pattern has been shown to modulate enzyme inhibition and receptor binding affinity, which are critical parameters in drug development. This structural motif has been explored in various pharmacological contexts, including anti-inflammatory, anticancer, and antimicrobial applications.

One of the most compelling aspects of 1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-propyl- (CAS No. 934601-11-3) is its versatility in chemical modification. The isoindole core provides a stable platform for further functionalization, allowing researchers to tailor the compound's properties for specific therapeutic needs. For instance, derivatization at the 3-position can introduce additional pharmacophores that enhance solubility or improve metabolic stability. Such modifications are essential for optimizing drug-like characteristics and ensuring efficacy in vivo.

In the realm of academic research, this compound has been utilized in several groundbreaking studies aimed at elucidating molecular mechanisms and developing novel therapeutic strategies. Researchers have leveraged its structural features to investigate interactions with key biological pathways involved in diseases such as cancer and neurodegeneration. The 5-amino group serves as a handle for covalent bond formation with other biomolecules, facilitating the development of targeted drug delivery systems and prodrug formulations. These advancements underscore the compound's potential as a building block for next-generation therapeutics.

The synthesis of 1H-Isoindol-1-one derivatives presents both challenges and opportunities for synthetic chemists. The isoindole ring system requires precise control over reaction conditions to achieve high yields and purity. However, recent innovations in synthetic methodologies have made it increasingly feasible to construct complex derivatives efficiently. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled the introduction of diverse functional groups while maintaining structural integrity. These advancements have significantly accelerated the discovery pipeline for novel bioactive compounds.

The pharmacological profile of 1H-Isoindol-1-one derivatives is another area of active investigation. Preclinical studies have demonstrated that compounds with this scaffold exhibit promising activities against various disease targets. For example, certain derivatives have shown inhibitory effects on kinases involved in cancer progression, highlighting their potential as anticancer agents. Additionally, modifications at the propyl substituent have been found to influence pharmacokinetic properties, such as bioavailability and half-life. These findings provide valuable insights into optimizing drug candidates for clinical translation.

The role of computational chemistry in studying 1H-Isoindolone-based compounds cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before experimental synthesis. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process significantly. This interdisciplinary approach has been instrumental in identifying promising candidates for further development and has paved the way for more efficient medicinal chemistry campaigns.

Future directions in research on 1H-Isoindolone derivatives include exploring their potential in personalized medicine and combination therapies. The structural flexibility of this scaffold allows for tailored modifications that could address individual patient needs or synergize with existing treatments. Furthermore, advances in biocatalysis and green chemistry may enable more sustainable synthesis methods for these compounds. Such innovations would not only enhance efficiency but also align with global efforts toward environmentally responsible pharmaceutical development.

In conclusion,1H-Isoindolone derivatives, particularly those featuring a 5-amino group and a propyl substituent (CAS No. 934601-11-3), represent a dynamic area of research with significant therapeutic potential. Their unique structural features make them valuable tools for drug discovery across multiple disease indications. As scientific understanding continues to evolve and new technologies emerge,this class of compounds will undoubtedly play an increasingly important role in shaping future therapeutic strategies.